Acid-diffusion behaviour in organic thin films and its effect on patterning†
Journal of Materials Chemistry Pub Date: 2009-03-11 DOI: 10.1039/B817286B
Abstract
Acid and its formation and placement is one of the most important aspects in the chemically amplified photolithographic process. The choice of photoacid generator (PAG) in the photolithographic patterning of acidic substrates, such as PEDOT:PSS, has consequences for the resolution and overall quality of the patterned image. In this study, an acid exchange and diffusion mechanism is proposed for the undesired decomposition of the unexposed photoresist layer containing ionic PAGs. The use of non-ionic PAGs has been shown to be a solution to this decomposition problem. In addition, the acidic nature of the PEDOT:PSS substrate is employed to produce patterned images of a cross-linkable light-emitting
Recommended Literature
- [1] Aggregation-induced emission enhancement in halochalcones†
- [2] An aptasensor for the detection of ampicillin in milk using a personal glucose meter
- [3] An anti-leakage liquid metal thermal interface material
- [4] An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes
- [5] Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations
- [6] An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†
- [7] An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel
- [8] An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†
- [9] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [10] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
